Cas no 653604-41-2 (2-Naphthalenecarboxamide, 6-cyano-N-(3-ethoxyphenyl)-)

• Product name: 2-Naphthalenecarboxamide, 6-cyano-N-(3-ethoxyphenyl)-
• CAS No: 653604-41-2
• MF: C₂₀H₁₆N₂O₂
• MW: 316.35324
• CID: 399632
• PubChem ID: 11255546

2-Naphthalenecarboxamide, 6-cyano-N-(3-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxamide, 6-cyano-N-(3-ethoxyphenyl)-
• 6-cyano-N-(3-ethoxyphenyl)naphthalene-2-carboxamide
• DTXSID90460331
• 653604-41-2

• Inchi： InChI=1S/C20H16N2O2/c1-2-24-19-5-3-4-18(12-19)22-20(23)17-9-8-15-10-14(13-21)6-7-16(15)11-17/h3-12H,2H2,1H3,(H,22,23)
• InChI Key： SBDGGFFQCSZVGF-UHFFFAOYSA-N
• SMILES： CCOC1=CC=CC(=C1)NC(=O)C2=CC3=C(C=C2)C=C(C=C3)C#N

Computed Properties

• Exact Mass: 316.12128
• Monoisotopic Mass: 316.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• PSA: 62.12